Cas no 6104-45-6 (4(3H)-Pyrimidinone, 3-methyl-)
4(3H)-Pyrimidinone, 3-methyl- is a heterocyclic organic compound featuring a pyrimidinone core with a methyl substitution at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its pyrimidinone scaffold is particularly relevant in the development of nucleoside analogs and enzyme inhibitors. The methyl group enhances stability and influences electronic properties, facilitating selective modifications. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its versatility in medicinal chemistry, coupled with well-documented synthetic pathways, makes it a preferred choice for targeted molecular design.
4(3H)-Pyrimidinone, 3-methyl- structure
Product Name:4(3H)-Pyrimidinone, 3-methyl-
4(3H)-Pyrimidinone, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone, 3-methyl-
- 3-methylpyrimidin-4-one
- 3-Methyl-3H-pyrimidin-4-on
- 3-methyl-3H-pyrimidin-4-one
- 3-methyl-4-pyrimidinone
- 3-methyl-4-pyrimidone
- 3-methylpyrimidin-4(3H)-one
- AB-323
- AC1L6YDZ
- CTK2F8749
- NSC178842
- PSXLJUKMMIHADB-UHFFFAOYSA-
- SureCN762378
-
- Inchi: 1S/C5H6N2O/c1-7-4-6-3-2-5(7)8/h2-4H,1H3
- InChI Key: PSXLJUKMMIHADB-UHFFFAOYSA-N
- SMILES: O=C1C=CN=CN1C
Computed Properties
- Exact Mass: 110.04808
- Monoisotopic Mass: 110.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.67
- LogP: -0.21970
4(3H)-Pyrimidinone, 3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337765-1g |
3-Methylpyrimidin-4(3H)-one |
6104-45-6 | 95%+ | 1g |
$1260 | 2023-02-02 | |
| Chemenu | CM337765-5g |
3-Methylpyrimidin-4(3H)-one |
6104-45-6 | 95%+ | 5g |
$2646 | 2023-02-02 | |
| Chemenu | CM337765-1g |
3-Methylpyrimidin-4(3H)-one |
6104-45-6 | 95%+ | 1g |
$1775 | 2021-08-18 | |
| Chemenu | CM337765-5g |
3-Methylpyrimidin-4(3H)-one |
6104-45-6 | 95%+ | 5g |
$3726 | 2021-08-18 |
4(3H)-Pyrimidinone, 3-methyl- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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